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Compound Name:
TIP 39, Tuberoinfundibular

Neuropeptide

Cat. No.: B15607214 Get Quote

Essential Safety and Handling Guide for TIP39
(Tuberoinfundibular Neuropeptide)
This guide provides crucial safety, operational, and disposal information for laboratory

personnel working with Tuberoinfundibular Peptide of 39 residues (TIP39). The following

procedures are designed to ensure the safe handling and integrity of this neuropeptide for

research applications.

Personal Protective Equipment (PPE) and Safety
Precautions
While the Safety Data Sheet (SDS) for TIP39 (human, bovine) (trifluoroacetate salt) indicates

that the substance is not classified as hazardous according to the Globally Harmonized System

(GHS), standard laboratory safety practices should always be observed.[1]

Recommended PPE:

Eye Protection: Safety glasses with side shields must be worn at all times in the laboratory to

protect from splashes or aerosols.[2][3]

Hand Protection: Chemically resistant nitrile or latex gloves are required to prevent skin

contact.
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Body Protection: A standard laboratory coat should be worn and kept fastened to protect skin

and clothing.[2][3]

Respiratory Protection: For handling the powdered form of the peptide, work should be

conducted in a chemical fume hood to avoid inhalation of dust.[2] In situations where

nuisance levels of dust are present, a NIOSH-approved N95 or EN 143 P1 dust mask may

be used.[3]

General Hygiene:

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling the substance and before leaving the laboratory.[3]

Do not eat, drink, or smoke in areas where TIP39 is handled or stored.

Quantitative Data: Storage and Stability
Proper storage is critical to maintain the viability of TIP39. The following table summarizes

recommended storage conditions for the peptide powder and stock solutions.

Form
Storage
Temperature

Duration Recommendations

Powder -20°C Long-term
Store in a dry, well-

ventilated place.[2][3]

Stock Solution -80°C 6 months

Store sealed and

protected from

moisture.[4]

Stock Solution -20°C 1 month

Store sealed and

protected from

moisture.[4]
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Receiving and Initial Storage: Upon receipt, inspect the container for damage. The powdered

peptide should be stored at -20°C for long-term stability.[2]

Preparation of Stock Solutions: All weighing of the peptide powder and preparation of solutions

must be performed in a chemical fume hood to prevent inhalation.[2] For reconstitution, use

appropriate sterile, nuclease-free buffers or solvents as recommended by the supplier or

experimental protocol.

General Experimental Use: TIP39 is a neuropeptide and the endogenous ligand for the

parathyroid hormone 2 receptor (PTH2R), a G-protein coupled receptor.[4][5] It is frequently

used in neuroscience and cell biology research. Common applications include:

In Vivo Studies: Intracerebroventricular or intrathecal injections in animal models to study its

role in processes like nociception (pain signaling).[6][7][8]

In Vitro Studies: Application to cell cultures to investigate its signaling pathways, such as its

role in chondrocyte proliferation and differentiation.[9]

When handling for experiments, always use sterile techniques to prevent contamination of the

peptide solution and the experimental system.

Accidental Release and Disposal Plan
Spill Response:

For Powder Spills: Evacuate the area. Avoid generating dust.[3] Gently sweep up the

material and place it into a suitable, sealed container for disposal.[2][3]

For Solution Spills: Cover the spill with an absorbent material. Collect the absorbed material

into a sealed container for hazardous waste.[2]

Clean the spill area thoroughly.

Disposal:

Dispose of unused TIP39 and any contaminated materials (e.g., pipette tips, tubes, gloves)

in accordance with local, state, and federal regulations for chemical and biohazardous

waste.[10][11]
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Contaminated sharps such as needles or syringes must be disposed of in a designated

sharps container.[12][13]

Do not allow the product to enter drains or sewers.[1]

Visualized Workflows and Pathways
The following diagrams illustrate the key signaling pathway for TIP39 and a standard

operational workflow for safe handling and disposal.
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TIP39 Signaling Pathway

Cell Membrane

TIP39

PTH2 Receptor
(GPCR)

Binds

G-Protein

Activates

Intracellular Ca²⁺

Increases

Adenylyl Cyclase

Activates

cAMP

Produces

PKA

Activates

Cell Cycle Regulation

Inhibits
(via p21↑, Cdk2/4↓)

Chondrocyte
Differentiation

Alters
(via Sox9↓)

Click to download full resolution via product page

Caption: TIP39 binds to PTH2R, activating adenylyl cyclase and increasing intracellular Ca²⁺.
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TIP39 Safe Handling and Disposal Workflow
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Caption: Procedural workflow for safe handling and disposal of TIP39 in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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